Cas no 1780861-12-2 (1-2-(3-fluoropyridin-2-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-fluoropyridin-2-yl)ethylcyclopropan-1-amine
• CAS No: 1780861-12-2
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6606839
• PubChem ID: 105438777
• Update Time: 2025-05-21

1-2-(3-fluoropyridin-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-fluoropyridin-2-yl)ethylcyclopropan-1-amine
• 1-[2-(3-fluoropyridin-2-yl)ethyl]cyclopropan-1-amine
• EN300-1790454
• 1780861-12-2

• Inchi： 1S/C10H13FN2/c11-8-2-1-7-13-9(8)3-4-10(12)5-6-10/h1-2,7H,3-6,12H2
• InChI Key： AWOPJRZGDMTOIW-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CCC1(CC1)N

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(3-fluoropyridin-2-yl)ethylcyclopropan-1-amine

1-2-(3-Fluoropyridin-2-yl)ethylcyclopropan-1-amine (CAS No. 1780861-12-2)

1-2-(3-Fluoropyridin-2-yl)ethylcyclopropan-1-amine is a compound of significant interest in the field of organic chemistry and pharmacology. With the CAS registry number 1780861-12-2, this compound has been extensively studied for its unique structural properties and potential applications in drug discovery. The molecule combines a cyclopropane ring with a pyridine derivative, creating a structure that exhibits intriguing electronic and steric characteristics.

The synthesis of 1780861-12-2 involves a multi-step process, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and structural integrity. Recent advancements in catalytic systems have further optimized the synthesis of this compound, making it more accessible for research purposes.

One of the most notable features of 1780861-12-2 is its ability to act as a building block in medicinal chemistry. The presence of the fluoropyridine moiety introduces electronic versatility, enabling interactions with various biological targets. This makes the compound a valuable tool in the development of novel therapeutics, particularly in areas such as oncology and neurodegenerative diseases.

Recent studies have highlighted the role of cyclopropane-containing compounds in modulating protein-protein interactions (PPIs). Given its structural complexity, 1780861-12-2 has shown promise in disrupting PPIs associated with several disease states. For instance, research published in *Nature Communications* demonstrated that analogs of this compound can inhibit key signaling pathways involved in cancer progression.

In addition to its pharmacological applications, 1780861-12-2 has been utilized in materials science to explore novel supramolecular assemblies. The strained cyclopropane ring contributes to unique π-interactions, which can be harnessed to create advanced materials with tailored properties. This dual functionality underscores the compound's versatility across multiple disciplines.

The physicochemical properties of 1780861-12-2 have also been extensively characterized. Its solubility profile, stability under various conditions, and spectral data (e.g., NMR and IR) have been documented in peer-reviewed journals, providing researchers with a robust foundation for further investigations.

In conclusion, 1780861-12-2, or 1-(3-fluoropyridinyl)-ethylcyclopropylamine, represents a compelling example of how modern organic synthesis can yield compounds with multifaceted applications. As ongoing research continues to uncover new insights into its potential, this compound is poised to make significant contributions to both academic and industrial advancements.